Cas no 1804512-11-5 (2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine
• CAS No: 1804512-11-5
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4854383
• Update Time: 2025-05-23

2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-1-3-2-13-7(12)5(11)4(3)6(9)10/h2,6H,1H2,(H2,12,13)
• InChI Key： UJEQXTFOAJWKBK-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=CC(CBr)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine

2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

The compound 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine, identified by the CAS registry number 1804512-11-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative exhibits a complex structure characterized by the presence of multiple functional groups, including an amino group, a bromomethyl substituent, a difluoromethyl group, and an iodine atom. The combination of these groups imparts unique chemical properties, making this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of electron-withdrawing groups such as the difluoromethyl and bromomethyl substituents enhances the molecule's reactivity, making it a promising candidate for various chemical transformations. Additionally, the amino group provides opportunities for further functionalization, enabling the synthesis of more complex structures with tailored properties.

In terms of synthesis, 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine can be prepared through a series of well-established organic reactions. The starting material typically involves a pyridine ring with appropriately substituted groups. Advanced techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions are employed to introduce the desired functional groups. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound.

The physical and chemical properties of this compound have been extensively studied. Its solubility in various solvents, melting point, and stability under different conditions are critical factors that influence its application. Recent research has focused on understanding its thermal stability and reactivity under high-energy conditions, which are essential for its use in high-performance materials.

One of the most exciting applications of 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine lies in its potential as a precursor for advanced pharmaceutical compounds. The ability to modify its structure through substitution reactions allows for the creation of bioactive molecules with specific therapeutic effects. For instance, the bromomethyl group can serve as a leaving group in nucleophilic substitutions, enabling the introduction of biologically relevant moieties.

In addition to pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The environmental impact of synthesizing and using this compound is another area of interest. Scientists are investigating methods to minimize waste and improve the sustainability of its production processes. Green chemistry principles are being applied to develop eco-friendly synthesis routes that reduce energy consumption and hazardous byproducts.

In conclusion, 2-Amino-5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.